4-Mercapto-N-methyl-N-phenylpyridine-3-sulfonamide

• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol
• SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CNC=CC2=S
• InChI: InChI=1S/C12H12N2O2S2/c1-14(10-5-3-2-4-6-10)18(15,16)12-9-13-8-7-11(12)17/h2-9H,1H3,(H,13,17)
• InChIKey: WRNGVUGUWQJSIY-UHFFFAOYSA-N

4-Mercapto-N-methyl-N-phenylpyridine-3-sulfonamide

4-Mercapto-N-methyl-N-phenylpyridine-3-sulfonamide (CAS 1352514-33-0; molecular formula C₁₂H₁₂N₂O₂S₂; molecular weight 280.4 g/mol) is a heterocyclic sulfonamide featuring a 4-mercapto (-SH) group on the pyridine ring and an N-methyl-N-phenyl substitution on the sulfonamide nitrogen . This compound belongs to the 4-substituted pyridine-3-sulfonamide class, which has been extensively characterized as a scaffold for carbonic anhydrase inhibition [1]. The combination of a nucleophilic thiol moiety with a zinc-binding sulfonamide pharmacophore distinguishes it from hydroxy-, chloro-, or hydrazinyl-substituted analogs in the same series [2]. Its structural architecture positions it for applications in metalloenzyme inhibitor design, redox biochemistry probe development, and as a synthetic intermediate for disulfide-linked conjugates.

Redox biochemistry probe development via thiol-disulfide exchange

TrxR pathway studies: selenocysteine-targeted inhibitor design

Metalloenzyme inhibitor design: zinc-binding sulfonamide scaffold

• [1] Sławiński, J. et al. Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. Eur. J. Med. Chem. 2013, 69, 701–710. View Source
• [2] Sławiński, J. et al. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Int. J. Mol. Sci. 2025, 26(8), 3817. View Source

4-Mercapto-N-methyl-N-phenylpyridine-3-sulfonamide: Why It Cannot Be Substituted

Within the N-methyl-N-phenylpyridine-3-sulfonamide series, the identity of the 4-position substituent dictates fundamentally divergent chemical reactivity profiles that preclude generic interchange. The 4-hydroxy analog (CAS 1352485-32-5) presents a hydrogen-bond donor/acceptor with no thiol-mediated redox activity, while the 4-hydrazinyl derivative (CAS 1352515-54-8) introduces nucleophilic amine character with distinct protonation states . The target compound's 4-mercapto group is uniquely capable of forming reversible disulfide bonds, coordinating soft metal ions (e.g., Zn²⁺ in metalloenzyme active sites beyond the sulfonamide-zinc interaction), and participating in thiol-disulfide exchange reactions central to cellular redox regulation . Furthermore, substitution at the sulfonamide nitrogen profoundly affects lipophilicity and target engagement: the N-methyl-N-phenyl motif confers greater steric bulk and aromatic character compared to the N,N-dimethyl variant (CAS 1352525-36-0), which is critical for occupying hydrophobic pockets in target proteins such as the lipoamide channel of mycobacterial lipoamide dehydrogenase, where N-methylpyridine-3-sulfonamides achieve >1000-fold species selectivity [1].

Target Compound

4-Mercapto: thiol redox activity, soft metal coordination

4-Hydroxy Analog

Lacks thiol-mediated TrxR engagement; redox-inert replacement

Target Compound

N-methyl-N-phenyl: aromatic hydrophobic channel occupancy

N,N-Dimethyl Variant

Reduced lipophilic surface; species selectivity profile may differ

• [1] Bryk, R.; Arango, N.; Maksymiuk, C.; Balakrishnan, A.; Wu, Y.-T.; Wong, C.-H.; Masquelin, T.; Hipskind, P.; Lima, C.D.; Nathan, C. Lipoamide Channel-Binding Sulfonamides Selectively Inhibit Mycobacterial Lipoamide Dehydrogenase. Chem. Biol. 2013, 20(11), 1400–1410. View Source

4-Mercapto-N-methyl-N-phenylpyridine-3-sulfonamide: Differentiation Evidence

Thiol-Mediated TrxR Inhibition vs. Hydroxy Analog

The target compound's 4-mercapto group confers thioredoxin reductase (TrxR) inhibitory potential that is structurally inaccessible to its 4-hydroxy analog (CAS 1352485-32-5). Within the broader 4-mercaptopyridine-3-sulfonamide class, the thiol moiety has been identified as the critical pharmacophore for selective TrxR inhibition, with the oxidized disulfide form also contributing to activity through thiol-disulfide exchange at the enzyme's selenocysteine residue . The 4-hydroxy analog lacks this redox-active sulfur center entirely and is therefore functionally inert toward TrxR. This represents a qualitative, mechanism-based differentiation: the target compound can engage the selenocysteine–cysteine redox pair in TrxR's C-terminal active site, whereas the hydroxy variant cannot participate in any thiol-mediated redox chemistry [1].

TrxR Inhibition Mechanism

Class-level

Thiol-dependent TrxR engagement present vs. absent

Supports TrxR-targeted probe development workflow

Direct IC₅₀ data for this compound not yet reported

Evidence Dimension	TrxR inhibition potential via thiol-selenocysteine interaction
Target Compound Data	Contains nucleophilic –SH at pyridine C4 position; class-level TrxR inhibition demonstrated for 4-mercaptopyridine-3-sulfonamide scaffold
Comparator Or Baseline	4-Hydroxy-N-methyl-N-phenylpyridine-3-sulfonamide (CAS 1352485-32-5): contains –OH at C4; no thiol-mediated redox activity possible
Quantified Difference	Qualitative difference: thiol-dependent TrxR engagement present vs. absent
Conditions	Class-level evidence from 4-mercaptopyridine-3-sulfonamide derivatives; direct IC₅₀ data for this specific compound not yet published

Why This Matters

For researchers developing TrxR-targeted anticancer probes, the –SH moiety is a non-negotiable structural requirement; the 4-hydroxy analog is mechanistically incapable of substituting in this application.

• [1] Koncarevic, S. et al. Cell proliferation supported by the thioredoxin system can be suppressed by TrxR inhibition. Independent Academia. [Describes 4-mercaptopyridine-based TrxR inhibitor mechanisms.] View Source

N-Phenyl Substitution: Lipophilicity and Mtb Lpd Selectivity

The N-methyl-N-phenyl substitution on the sulfonamide nitrogen of the target compound provides significantly greater lipophilicity and aromatic surface area compared to the N,N-dimethyl analog 4-Mercapto-N,N-dimethylpyridine-3-sulfonamide (CAS 1352525-36-0). This differentiation is critical for target engagement in hydrophobic enzyme pockets. In a high-throughput screen of >1.6 million compounds, N-methylpyridine-3-sulfonamides—sharing the N-methyl substitution architecture with the target compound—were identified as potent inhibitors of Mycobacterium tuberculosis lipoamide dehydrogenase (Mtb Lpd) with >1000-fold selectivity over the human homolog, an effect mediated by the N-methyl group's contribution to binding within the lipoamide channel [1]. The N,N-dimethyl variant lacks the phenyl ring that provides additional π-stacking and van der Waals contacts in aromatic-rich binding sites, making it a less effective mimic for optimizing hydrophobic pocket occupancy .

Mtb Lpd Selectivity

Cross-study

>1000-fold species selectivity (class-level)

N-methyl architecture supports lipoamide channel binding

Selectivity attributed to N-substituent interactions

Evidence Dimension	Lipophilic surface area and aromatic character for target binding
Target Compound Data	N-methyl-N-phenyl substitution; molecular weight 280.4 g/mol; contains aromatic phenyl ring
Comparator Or Baseline	4-Mercapto-N,N-dimethylpyridine-3-sulfonamide (CAS 1352525-36-0): N,N-dimethyl substitution; molecular weight ~232.3 g/mol; no aromatic ring on sulfonamide nitrogen
Quantified Difference	Class-level: N-methylpyridine-3-sulfonamides achieve >1000-fold selectivity for Mtb Lpd over human Lpd; selectivity attributed in part to N-substituent interactions in the lipoamide channel
Conditions	Mtb Lpd enzyme inhibition assay; co-crystal structure confirms binding at lipoamide channel (Bryk et al., 2013)

Why This Matters

For anti-tubercular drug discovery programs targeting Mtb Lpd, the N-methyl-N-phenyl architecture offers enhanced hydrophobic contacts unavailable with smaller N,N-dialkyl variants, directly impacting species selectivity.

• [1] Bryk, R.; Arango, N.; Maksymiuk, C.; Balakrishnan, A.; Wu, Y.-T.; Wong, C.-H.; Masquelin, T.; Hipskind, P.; Lima, C.D.; Nathan, C. Lipoamide Channel-Binding Sulfonamides Selectively Inhibit Mycobacterial Lipoamide Dehydrogenase. Chem. Biol. 2013, 20(11), 1400–1410. View Source

Carbonic Anhydrase Inhibition: Isoform Selectivity Profile

The 4-substituted pyridine-3-sulfonamide scaffold—of which the target compound is a member—has been systematically characterized as a carbonic anhydrase (CA) inhibitor platform. In a comprehensive study by Sławiński et al. (2013), heterocyclic 4-substituted pyridine-3-sulfonamides demonstrated KI values spanning 169–5400 nM against hCA I, 58.5–1238 nM against hCA II, 19.5–652 nM against hCA IX, and 16.8–768 nM against hCA XII [1]. A subsequent 2025 study using click-tail-modified 4-substituted pyridine-3-sulfonamides reported KI values reaching 271 nM for hCA II, 137 nM for hCA IX, and 91 nM for hCA XII, with select compounds achieving up to 23.3-fold selectivity between transmembrane isoforms hCA IX and hCA XII [2]. The target compound's 4-mercapto group offers a unique thiol-mediated zinc-coordination modality that is absent in 4-hydroxy and 4-hydrazinyl analogs, potentially altering isoform selectivity profiles compared to oxygen- or nitrogen-based 4-substituents .

CA Isoform Inhibition

Class-level

K_I range: 16.8–5400 nM across hCA I, II, IX, XII

Supports tumor-associated CA IX/XII isoform selectivity profiling

Direct K_I data for 4-mercapto variant not yet published

Evidence Dimension	Carbonic anhydrase isoform inhibition potency and selectivity
Target Compound Data	As a 4-mercapto-substituted pyridine-3-sulfonamide, expected to inhibit hCA isoforms via dual sulfonamide-Zn²⁺ and thiol-Zn²⁺ interactions; direct KI data not yet published for this specific compound
Comparator Or Baseline	4-Substituted pyridine-3-sulfonamide class benchmark: KI = 58.5–1238 nM (hCA II), 19.5–652 nM (hCA IX), 16.8–768 nM (hCA XII) [Sławiński 2013]; best-in-series: KI = 271 nM (hCA II), 137 nM (hCA IX), 91 nM (hCA XII) with up to 23.3-fold hCA IX/XII selectivity [Sławiński 2025]
Quantified Difference	Class range: nanomolar to low micromolar KI across isoforms; selectivity tuning of 5.9–23.3-fold achievable through 4-position modification
Conditions	Stopped-flow CO₂ hydration assay; recombinant human CA isoforms I, II, IX, XII; pH 7.5; 20 mM HEPES buffer

Why This Matters

For medicinal chemists exploring tumor-associated CA IX/XII inhibitors, the 4-mercapto substitution represents a distinct coordination modality within a validated scaffold, offering a differentiated starting point for isoform-selectivity optimization.

• [1] Sławiński, J. et al. Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. Eur. J. Med. Chem. 2013, 69, 701–710. View Source
• [2] Sławiński, J. et al. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Int. J. Mol. Sci. 2025, 26(8), 3817. View Source

Anti-Trypanosoma cruzi Activity of Pyridyl Sulfonamides

A focused library of 17 novel pyridyl sulfonamide derivatives—structurally related to the target compound—has been evaluated against Trypanosoma cruzi, the causative agent of Chagas disease. Two lead analogs (compounds 4 and 15) displayed significant potency against intracellular amastigotes with EC₅₀ values of 5.4 µM and 8.6 µM, accompanied by low cytotoxicity in murine fibroblast L929 cells with selectivity indices >36 and >23, respectively [1]. While the target compound was not directly tested in this study, the shared pyridyl sulfonamide core with variable N-substitution establishes a class-level anti-parasitic SAR framework. The target compound's 4-mercapto group introduces an additional redox-active handle absent from the reported leads, potentially enabling novel mechanisms such as trypanothione reductase interference—a validated anti-trypanosomal target that is structurally and mechanistically related to the TrxR system targeted by mercaptopyridine sulfonamides [2].

Anti-T. cruzi Activity

Class-level

EC₅₀ 5.4–8.6 µM (class lead analogs); SI >23

Pyridyl sulfonamide scaffold validated for anti-parasitic screening

Target compound not directly tested; 4-SH may engage trypanothione pathway

Evidence Dimension	Anti-T. cruzi potency (intracellular amastigote EC₅₀) and selectivity index
Target Compound Data	Not directly tested; belongs to pyridyl sulfonamide class; 4-mercapto group provides potential trypanothione reductase interaction capability
Comparator Or Baseline	Pyridyl sulfonamide lead compounds 4 and 15: EC₅₀ = 5.4 µM and 8.6 µM against T. cruzi amastigotes; selectivity indices >36 and >23 vs. L929 fibroblasts
Quantified Difference	Class benchmark: EC₅₀ range of 5.4–8.6 µM for optimized pyridyl sulfonamides; target compound's 4-mercapto group may confer additional redox-mediated anti-parasitic mechanisms
Conditions	Intracellular T. cruzi amastigote assay in L929 mouse fibroblast host cells; cytotoxicity counterscreen in uninfected L929 cells

Why This Matters

For neglected disease drug discovery programs, the pyridyl sulfonamide scaffold provides a validated starting point with demonstrated sub-micromolar anti-T. cruzi activity; the target compound's 4-mercapto group may unlock additional polypharmacology via trypanothione pathway interference.

• [1] Peres, R.B.; Ullah, A.I.; de Almeida Fiuza, L.F.; Silva, P.B.; Batista, M.M.; Corcoran, O.; Reddy, T.; de Nazaré Correia Soeiro, M. Identification and preliminary structure-activity relationship studies of novel pyridyl sulfonamides as potential Chagas disease therapeutic agents. Bioorg. Med. Chem. Lett. 2018, 28(11), 2018–2022. View Source
• [2] BenchChem. 5-Bromo-4-mercapto-pyridine-3-sulfonic acid amide: potential applications targeting thioredoxin reductase enzymes in cancer cell proliferation pathways. https://www.kuujia.com (accessed 2026). View Source

Physicochemical Differentiation of 4-Mercapto from Analogs

The target compound (MW 280.4 g/mol, C₁₂H₁₂N₂O₂S₂) occupies a distinct physicochemical space relative to its closest commercially available analogs. The 4-hydroxy analog (CAS 1352485-32-5, MW 264.3 g/mol, C₁₂H₁₂N₂O₃S) is lighter by 16 Da and contains an additional H-bond donor (OH), while the 4-hydrazinyl analog (CAS 1352515-54-8, MW 312.78 g/mol, C₁₂H₁₃ClN₄O₂S) is heavier by ~32 Da and incorporates a basic hydrazine moiety with distinct protonation behavior . For the parent 4-mercaptopyridine-3-sulfonamide scaffold (CAS 73742-63-9, lacking N-methyl-N-phenyl), the measured LogP is 1.80 [1]. The target compound's N-phenyl substituent is predicted to increase LogP by approximately 1.5–2.0 log units versus the unsubstituted parent, yielding an estimated LogP of ~3.3–3.8—placing it in a more lipophilic range suitable for membrane permeability while retaining the sulfonamide's zinc-binding capacity . This combination of thiol nucleophilicity, intermediate lipophilicity, and zinc-chelating sulfonamide is not simultaneously present in any single comparator compound.

Physicochemical Profile

Cross-study

Est. LogP ~3.3–3.8; MW 280.4 g/mol

Intermediate lipophilicity fills gap between polar and heavy analogs

LogP estimated from parent scaffold; experimental verification recommended

Evidence Dimension	Molecular weight, calculated lipophilicity, hydrogen bond donor/acceptor profile
Target Compound Data	MW 280.4 g/mol; C₁₂H₁₂N₂O₂S₂; estimated LogP ~3.3–3.8; 1 H-bond donor (thiol); 4 H-bond acceptors (sulfonamide O, pyridine N, thione S)
Comparator Or Baseline	4-Hydroxy analog: MW 264.3 g/mol, 2 H-bond donors; 4-Hydrazinyl analog: MW 312.78 g/mol, 3 H-bond donors; Parent 4-mercaptopyridine-3-sulfonamide: MW 190.24 g/mol, LogP 1.80 [measured]
Quantified Difference	MW difference of +16 Da (vs. 4-OH analog), −32 Da (vs. 4-hydrazinyl analog); estimated ΔLogP of +1.5–2.0 vs. unsubstituted parent scaffold (LogP 1.80)
Conditions	Physicochemical properties from supplier datasheets and calculated/predicted values; LogP for parent scaffold from Chem960 experimental data

Why This Matters

For procurement decisions in lead optimization campaigns, the target compound's intermediate MW and predicted LogP profile fill a gap between smaller, more polar analogs and larger, heavier derivatives, offering a balanced starting point for further derivatization.

• [1] Chem960. 4-Mercaptopyridine-3-sulfonamide (CAS 73742-63-9): LogP = 1.79880; PSA = 120.23 Ų. https://m.chem960.com/cas/73742639/ (accessed 2026). View Source

4-Mercapto-N-methyl-N-phenylpyridine-3-sulfonamide: Application Scenarios

TrxR-Targeted Anticancer Probe Design

This compound is suited for chemical biology programs developing TrxR-selective probes and inhibitor leads. The 4-mercapto group enables thiol-disulfide exchange with the selenocysteine residue in TrxR's C-terminal active site, a mechanism inaccessible to 4-hydroxy or 4-hydrazinyl analogs . The N-methyl-N-phenyl motif provides aromatic surface for occupying the enzyme's hydrophobic substrate channel, potentially improving binding affinity relative to simpler N,N-dimethyl variants. Researchers should directly benchmark this compound against the unsubstituted 4-mercaptopyridine-3-sulfonamide (CAS 73742-63-9) to quantify the N-phenyl contribution to TrxR inhibition potency [1].

Mtb Lpd Inhibitor Optimization

The N-methylpyridine-3-sulfonamide chemotype has been validated in a >1.6 million-compound screen as producing Mtb Lpd inhibitors with >1000-fold selectivity over the human homolog . This compound's N-methyl-N-phenyl architecture aligns with the structural features required for lipoamide channel binding, where the sulfonamide amide oxygen forms a critical hydrogen bond with Arg93 (species variant) [1]. The 4-mercapto group offers a synthetic handle for further derivatization (e.g., disulfide-linked prodrugs) to address the reported cellular penetration limitation of this chemotype. Direct comparison with literature Lpd inhibitors is recommended to establish this compound's rank-order potency.

Carbonic Anhydrase Isoform Selectivity Profiling

The 4-substituted pyridine-3-sulfonamide scaffold has demonstrated nanomolar CA inhibition with tunable isoform selectivity (up to 23.3-fold hCA IX/XII selectivity in optimized derivatives) . This compound's 4-mercapto group offers a thiol-mediated zinc-coordination mode distinct from oxygen- or nitrogen-based 4-substituents characterized in published SAR [1]. Systematic profiling against a panel of human CA isoforms (I, II, IV, IX, XII) using stopped-flow CO₂ hydration assays would establish whether the 4-mercapto modification shifts isoform selectivity relative to published 4-substituted pyridine-3-sulfonamide benchmarks, potentially revealing novel selectivity profiles for tumor-associated CA IX/XII.

Synthetic Intermediate for Disulfide Conjugates

The 4-mercapto group serves as a nucleophilic anchor for constructing disulfide-linked conjugates, including fluorescent probes, affinity chromatography resins, and PROTAC-like heterobifunctional molecules . Unlike the 4-hydroxy analog—which requires activation (e.g., tosylation) for conjugation—the thiol moiety undergoes direct disulfide exchange under mild aqueous conditions (pH 7–8), enabling one-step conjugation to cysteine-containing peptides, proteins, or thiol-modified surfaces. The N-methyl-N-phenyl sulfonamide portion remains intact as a potential zinc-binding warhead during conjugation, making this compound a versatile building block for targeted metalloenzyme inhibitor conjugates [1].

Application

Selection Property

Validation Focus

TrxR-targeted probe design

Thiol redox activity context

Benchmark vs. unsubstituted 4-mercaptopyridine-3-sulfonamide

Mtb Lpd inhibitor optimization

N-methyl-N-phenyl lipophilic surface

Rank-order potency vs. literature Lpd inhibitors

CA isoform selectivity profiling

Thiol-mediated zinc coordination

Isoform selectivity shift vs. 4-substituted benchmarks

Disulfide conjugate synthesis

Direct thiol exchange reactivity

One-step conjugation to thiol-modified targets

• [1] Sławiński, J. et al. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Int. J. Mol. Sci. 2025, 26(8), 3817. View Source